Cas no 1217351-35-3 ((E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid)

• Product Name: (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid
• CAS No: 1217351-35-3
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• CID: 4949047
• Update Time: 2025-06-14

(E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2-bromo-5-hydroxyphenyl)acrylic acid
• 2-bromo-5-hydroxycinnamic acid
• (E)-3-(2-bromo-5-hydroxyphenyl)prop-2-enoic acid
• (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid

• Inchi： 1S/C9H7BrO3/c10-8-3-2-7(11)5-6(8)1-4-9(12)13/h1-5,11H,(H,12,13)/b4-1+
• InChI Key： SLVPPXUZQQPQJU-DAFODLJHSA-N
• SMILES： BrC1=CC=C(C=C1/C=C/C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid

Comprehensive Overview of (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid (CAS No. 1217351-35-3)

(E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid (CAS No. 1217351-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This acrylic acid derivative features a brominated hydroxyphenyl group, which contributes to its reactivity and potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its ability to participate in cross-coupling reactions and other transformative chemical processes.

The compound's molecular structure includes a conjugated system formed by the acrylic acid moiety and the aromatic ring, which enhances its stability and optical properties. This characteristic makes it a candidate for studies in fluorescence labeling and photodynamic therapy, areas that are currently trending in biomedical research. Additionally, its hydroxyl group offers opportunities for further functionalization, aligning with the growing demand for customizable intermediates in synthetic chemistry.

In the context of green chemistry, (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid is being explored for its potential in sustainable synthesis routes. With increasing focus on reducing environmental impact, researchers are investigating how this compound can be utilized in catalyst-free reactions or biocatalytic processes. These approaches are highly relevant to current industry trends, where eco-friendly methodologies are prioritized to meet regulatory and consumer demands.

Another area of interest is the compound's potential role in antioxidant research. The presence of the hydroxyphenyl group suggests possible radical-scavenging activity, a property that aligns with the booming market for nutraceuticals and cosmeceuticals. As consumers increasingly seek natural-derived ingredients, this compound's derivatives could find applications in skincare formulations or dietary supplements, provided further toxicological studies confirm their safety profile.

From a technical perspective, the synthesis and purification of (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid require precise control of reaction conditions to maintain the E-configuration of the double bond. This aspect is critical for ensuring reproducibility in research, a topic frequently discussed in method development forums. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing this compound, reflecting the broader emphasis on quality control in fine chemical production.

The compound's CAS number 1217351-35-3 serves as a unique identifier in global chemical databases, facilitating its traceability in supply chain management. This is particularly important given the current focus on transparency and regulatory compliance in the chemical industry. Suppliers and researchers alike must ensure proper documentation to adhere to evolving REACH and GMP standards, which are frequently searched topics in the field.

Looking ahead, the versatility of (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid positions it as a valuable tool in medicinal chemistry. Its potential as a precursor for small-molecule drugs targeting inflammatory pathways or metabolic disorders aligns with the pharmaceutical industry's pursuit of novel therapeutic agents. As computational methods like AI-assisted drug design gain traction, this compound's well-defined structure makes it suitable for in silico screening studies.

In conclusion, (E)-3-(2-Bromo-5-hydroxyphenyl)acrylic acid (CAS No. 1217351-35-3) represents a multifaceted compound with promising applications across various scientific disciplines. Its structural features cater to contemporary research needs in drug development, green chemistry, and material science, making it a subject of ongoing investigation. As analytical techniques advance and sustainability becomes increasingly central to chemical innovation, this compound is likely to remain relevant in addressing both current and future scientific challenges.